Cas no 1805140-03-7 (Methyl 2-cyano-6-ethyl-4-iodobenzoate)

• Product Name: Methyl 2-cyano-6-ethyl-4-iodobenzoate
• CAS No: 1805140-03-7
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5010528
• Update Time: 2025-05-20

Methyl 2-cyano-6-ethyl-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-4-iodobenzoate

• Inchi： 1S/C11H10INO2/c1-3-7-4-9(12)5-8(6-13)10(7)11(14)15-2/h4-5H,3H2,1-2H3
• InChI Key： LUXSKVAFKOZPBN-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C(=O)OC)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-6-ethyl-4-iodobenzoate

Comprehensive Overview of Methyl 2-cyano-6-ethyl-4-iodobenzoate (CAS No. 1805140-03-7)

Methyl 2-cyano-6-ethyl-4-iodobenzoate (CAS No. 1805140-03-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano, ethyl, and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it invaluable for constructing complex frameworks, particularly in the synthesis of bioactive molecules and advanced materials.

The compound's CAS number 1805140-03-7 is a critical identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. With the growing demand for high-purity chemical intermediates, Methyl 2-cyano-6-ethyl-4-iodobenzoate has become a focal point in optimizing synthetic routes for efficiency and sustainability. Recent advancements in green chemistry have further highlighted its potential, as scientists explore eco-friendly catalytic methods to reduce waste and energy consumption during its production.

One of the most searched topics related to this compound revolves around its applications in drug discovery. The cyano group and iodo substituent in Methyl 2-cyano-6-ethyl-4-iodobenzoate enable selective modifications, making it a preferred building block for small-molecule inhibitors and imaging agents. Researchers are particularly interested in its role in developing targeted therapies for diseases such as cancer and neurodegenerative disorders. Additionally, its utility in cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings) aligns with the trend toward modular synthesis in medicinal chemistry.

In the agrochemical sector, Methyl 2-cyano-6-ethyl-4-iodobenzoate is explored for designing novel pesticides and herbicides. The ethyl and iodo moieties contribute to enhanced bioavailability and environmental stability, addressing the industry's need for sustainable crop protection solutions. This aligns with global discussions on food security and precision agriculture, where efficient chemical tools are paramount.

From a material science perspective, the compound's aromatic core and electron-withdrawing groups make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. Its incorporation into π-conjugated systems could improve charge transport properties, a hot topic in renewable energy research. Queries like "iodobenzoate derivatives in solar cells" reflect this emerging interest.

Quality control and analytical methods for CAS 1805140-03-7 are also frequently discussed. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity, given the compound's role in sensitive applications. Suppliers often emphasize batch-to-batch consistency to meet the stringent requirements of GMP and research-grade standards.

In summary, Methyl 2-cyano-6-ethyl-4-iodobenzoate (CAS No. 1805140-03-7) is a multifaceted compound bridging diverse scientific disciplines. Its relevance to drug development, sustainable agriculture, and advanced materials ensures continued exploration, driven by both academic curiosity and industrial demand. As synthetic methodologies evolve, this compound will likely remain at the forefront of innovation in organic chemistry.